Cas no 68408-20-8 (O-TOLUIDINE-4,6-D2)

• Product Name: O-TOLUIDINE-4,6-D2
• CAS No: 68408-20-8
• MF: C₇H₉N
• MW: 109.165385007858
• CID: 970411
• PubChem ID: 12206669
• Update Time: 2025-04-19

O-TOLUIDINE-4,6-D2 Chemical and Physical Properties

Names and Identifiers

• O-TOLUIDINE-4,6-D2
• 2,4-dideuterio-6-methyl-aniline
• Benzenamine, 2-methyl-, phosphate (1:1)
• CTK2B3620
• o-Toluidin, Phosphat
• o-Toluidin-d2
• o-toluidine, phosphate
• SureCN6397869
• D99361
• SCHEMBL8788485
• 2,4-Dideuterio-6-methylaniline
• 68408-20-8

• Inchi： 1S/C7H9N/c1-6-4-2-3-5-7(6)8/h2-5H,8H2,1H3/i2D,5D
• InChI Key： RNVCVTLRINQCPJ-GSUVGXDCSA-N
• SMILES： NC1C([2H])=CC([2H])=CC=1C

Computed Properties

• Exact Mass: 109.086052783g/mol
• Monoisotopic Mass: 109.086052783g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų